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Compound of Interest

Compound Name: Fenhexamid-d10

Cat. No.: B15295614

An overview of the chemical structure, properties, synthesis, and analytical methods for the
deuterated fungicide, Fenhexamid-d10, serving as a crucial internal standard for advanced
research applications.

Introduction

Fenhexamid-d10 is the deuterated form of Fenhexamid, a widely used hydroxyanilide
fungicide effective against a range of plant-pathogenic fungi, most notably Botrytis cinerea
(gray mold). The strategic replacement of ten hydrogen atoms with deuterium in the cyclohexyl
ring provides a stable, isotopically labeled internal standard essential for accurate quantification
in complex matrices by mass spectrometry-based analytical techniques. This guide provides a
comprehensive overview of the chemical and physical properties of Fenhexamid-d10, its
proposed synthesis, its biological mode of action, and detailed experimental protocols for its
use in research, particularly in drug development and metabolic studies.

Chemical Structure and Properties

Fenhexamid-d10 is structurally analogous to Fenhexamid, with the key difference being the
substitution of ten hydrogen atoms on the cyclohexane ring with deuterium.

Table 1: Chemical and Physical Properties of Fenhexamid-d10
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Property Value Reference(s)
N-(2,3-Dichloro-4-

IUPAC Name hydroxyphenyl)-1- 1]
methyl(cyclohexane-
d10)carboxamide

CAS Number 1246815-53-1 [2]

Molecular Formula C14H7D10CI2NO2 [2]

Molecular Weight 312.26 g/mol [1][2]

Appearance Solid (form may vary) General knowledge

Purity Typically >95% (HPLC)

Storage Temperature

+4°C

Application

Internal standard for analytical

and pharmacokinetic research

Table 2: Chemical and Physical Properties of Fenhexamid (Unlabeled)

Property Value Reference(s)
CAS Number 126833-17-8

Molecular Formula C14H17CI2NO2

Molecular Weight 302.2 g/mol

Melting Point 153 °C

LogP 351

pKa 7.3

Synthesis of Fenhexamid-d10

While specific, detailed protocols for the commercial synthesis of Fenhexamid-d10 are

proprietary, a logical synthetic pathway can be proposed based on the known synthesis of
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Fenhexamid and general methods for deuterium labeling. The synthesis of Fenhexamid
involves the amide coupling of 1-methylcyclohexanecarboxylic acid and 4-amino-2,3-
dichlorophenol. To produce Fenhexamid-d10, the 1-methylcyclohexanecarboxylic acid
precursor would need to be deuterated.

Synthesis of Amine Precursor

2,3-dichlorophenol

Synthesis of Deuterated Precursor

-— Hinal Coupling Reaction
enh
Alternative Grignard Route

A
Deuterated Grignard Reagent Carboxyhatﬂ, 1 i acid-dlo)
1-chloro-1-methylcyclohexane -

Click to download full resolution via product page

Proposed synthetic workflow for Fenhexamid-d10.
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Experimental Protocol: Proposed Synthesis of 1-
Methylcyclohexanecarboxylic acid-d10 (via H/D
Exchange)

This proposed protocol is based on general principles of catalytic hydrogen-deuterium
exchange.

o Catalyst Preparation: A platinum-based catalyst (e.g., Adam's catalyst, PtOz) is pre-reduced
with deuterium gas (D2) in a suitable solvent like ethyl acetate-ds.

» Reaction Setup: In a high-pressure reactor, dissolve 1-methylcyclohexanecarboxylic acid in a
deuterated solvent such as deuterium oxide (Dz0).

o Catalytic Exchange: Add the activated catalyst to the solution. The reactor is then
pressurized with deuterium gas.

e Reaction Conditions: The mixture is heated and stirred for a prolonged period (e.g., 24-48
hours) to facilitate the exchange of hydrogen atoms on the cyclohexane ring with deuterium.

o Workup and Purification: After the reaction, the catalyst is filtered off. The deuterated product
is extracted with an organic solvent, dried, and purified, for example, by recrystallization or
chromatography.

Biological Mechanism of Action (Fenhexamid)

Fenhexamid acts as a sterol biosynthesis inhibitor (SBI) in fungi. Specifically, it targets the 3-
keto reductase enzyme, which is crucial for the C4-demethylation step in the ergosterol
biosynthesis pathway. Ergosterol is a vital component of fungal cell membranes, analogous to
cholesterol in mammalian cells. By inhibiting its synthesis, Fenhexamid disrupts membrane
integrity and function, leading to the inhibition of germ tube elongation and mycelial growth.
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Simplified Ergosterol Biosynthesis Pathway and the inhibitory action of Fenhexamid.

Analytical Methodology

Fenhexamid-d10 is primarily used as an internal standard for the quantification of Fenhexamid
in various samples, including food, environmental, and biological matrices. The following is a
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representative experimental protocol for the analysis of Fenhexamid using Fenhexamid-d10
as an internal standard by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Internal Standard (Fenhexamid-d10)

Homogenization

Extraction

Cleanup

LC-MS/MS Analysis

Data Analysis
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General workflow for the analysis of Fenhexamid using Fenhexamid-d10.

Experimental Protocol: LC-MS/MS Analysis of
Fenhexamid

This protocol is adapted from a method for analyzing Fenhexamid in animal and fishery

products.

1. Sample Preparation and Extraction:
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To 10.0 g of a homogenized sample (e.g., muscle, liver), add 30 mL of 1.5 mol/L phosphoric
acid and mix thoroughly.

Add 100 mL of acetone, homogenize, and filter under suction.

To the residue on the filter paper, add another 50 mL of acetone, homogenize, and filter.

Combine the filtrates and adjust the final volume to 200 mL with acetone.

Take a 4 mL aliquot of the extract and add 16 mL of 1 vol% formic acid.

. Clean-up (Solid Phase Extraction - SPE):

Condition an octadecylsilanized (ODS) silica gel cartridge (1,000 mg) with 5 mL of
acetonitrile and 5 mL of water.

Condition a graphitized carbon black cartridge (500 mg) with 5 mL of acetonitrile and 5 mL of
water.

Load the extract from step 1 onto the ODS cartridge.

Wash the ODS cartridge with 10 mL of 1 vol% formic acid in acetonitrile/water (3.7, v/v).

Connect the graphitized carbon cartridge to the bottom of the ODS cartridge and elute with
10 mL of 1 vol% formic acid in acetonitrile/water (7:3, v/v). Discard the eluate.

Remove the ODS cartridge and elute the graphitized carbon cartridge with 30 mL of 1 vol%
formic acid in acetonitrile.

Concentrate the eluate at <40°C to dryness.

Reconstitute the residue in 2 mL of acetonitrile/water (1:1, v/v) for LC-MS/MS analysis.

. LC-MS/MS Instrumental Conditions:

LC Column: Octadecylsilanized silica gel (e.g., 2.0 mm i.d. x 150 mm, 5 um particle size)

Column Temperature: 40°C
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» Mobile Phase: A gradient of acetonitrile and 2 mmol/L ammonium acetate solution.
 lonization Mode: Electrospray lonization (ESI), positive mode.
e MS/MS Transitions (example):

o Fenhexamid: Monitor appropriate precursor and product ions (e.g., as specified in
established methods).

o Fenhexamid-d10: Monitor the corresponding mass-shifted precursor and product ions.
4. Quantification:

e Prepare a calibration curve using standard solutions of Fenhexamid at several
concentrations.

« Inject the prepared sample extract into the LC-MS/MS system.

o Calculate the concentration of Fenhexamid in the sample by comparing the peak area ratio
of Fenhexamid to Fenhexamid-d10 against the calibration curve.

Conclusion

Fenhexamid-d10 is an indispensable tool for researchers in analytical chemistry, toxicology,
and drug development. Its use as an internal standard ensures the accuracy and reliability of
quantitative analyses of Fenhexamid residues in various complex samples. A thorough
understanding of its chemical properties, synthesis, and the biological mechanism of its parent
compound, as outlined in this guide, is crucial for its effective application in scientific research.
The provided experimental protocols offer a solid foundation for developing and validating
analytical methods tailored to specific research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Fenhexamid-d10: An In-depth Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152956 14#fenhexamid-d10-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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